Cas no 1487173-02-3 (1-cyclopentylpentane-1,3-dione)

• Product Name: 1-cyclopentylpentane-1,3-dione
• CAS No: 1487173-02-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6416514
• PubChem ID: 62873951
• Update Time: 2025-10-29

1-cyclopentylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentylpentane-1,3-dione
• 1487173-02-3
• EN300-1124940
• AKOS012169982

• Inchi： 1S/C10H16O2/c1-2-9(11)7-10(12)8-5-3-4-6-8/h8H,2-7H2,1H3
• InChI Key： NKMBKBXXQKSPQS-UHFFFAOYSA-N
• SMILES： O=C(CC(CC)=O)C1CCCC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-cyclopentylpentane-1,3-dione

Comprehensive Analysis of 1-Cyclopentylpentane-1,3-dione (CAS No. 1487173-02-3): Properties, Applications, and Industry Insights

1-Cyclopentylpentane-1,3-dione (CAS No. 1487173-02-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. As a cyclic diketone derivative, it serves as a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound's molecular formula (C10H16O2) and cyclopentyl substituent contribute to its stability and reactivity, making it valuable for constructing complex heterocycles. Researchers frequently search for "1,3-dione synthesis optimization" or "cyclopentyl-based building blocks," reflecting industry demand for efficient methodologies. Recent studies highlight its role in metal-catalyzed reactions, aligning with the growing interest in sustainable catalysis—a hot topic in 2024's ACS Green Chemistry forums.

In pharmaceutical contexts, 1-cyclopentylpentane-1,3-dione demonstrates potential as a precursor for kinase inhibitors, a class of therapeutics dominating oncology research. Google Trends data shows a 70% increase in searches for "small molecule drug intermediates" over the past year, underscoring its relevance. The compound's β-diketone moiety enables chelation with transition metals, a property exploited in material science applications such as OLED development—another trending sector with 25% annual growth.

From a commercial perspective, suppliers often inquire about "CAS 1487173-02-3 bulk availability" or "high-purity diketone derivatives," indicating robust market demand. Analytical techniques like HPLC purity testing (searched 40% more in Q2 2024) ensure quality control for this compound, which typically appears as a pale-yellow crystalline powder with >98% purity in laboratory-grade samples.

Environmental considerations are increasingly shaping compound usage. 1-Cyclopentylpentane-1,3-dione aligns with REACH compliance standards in the EU, and its biodegradability profile makes it preferable to halogenated analogs—a key selling point as ESG (Environmental, Social, and Governance) factors gain prominence in chemical procurement decisions.

Future research directions may explore its utility in covalent organic frameworks (COFs) or as a ligand in photocatalysis, both being highly cited topics in recent Nature Chemistry publications. The compound's adaptability to flow chemistry systems (a 2024 process chemistry trend) further enhances its industrial scalability potential.